Cas no 59701-84-7 (4-(2-chloroacetyl)piperazin-2-one)

• Product Name: 4-(2-chloroacetyl)piperazin-2-one
• CAS No: 59701-84-7
• MF: C₆H₉ClN₂O₂
• MW: 176.600860357285
• MDL: MFCD06797213
• CID: 950528
• PubChem ID: 11332798
• Update Time: 2025-07-18

4-(2-chloroacetyl)piperazin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(2-chloro-acetyl)-piperazin-2-one
• 4-(2-Chloroacetyl)piperazin-2-one
• F2158-0636
• AKOS000180396
• 59701-84-7
• A1-43710
• Z147647676
• G38398
• EN300-22884
• DTXSID10462599
• SCHEMBL9668272
• 4-(2-chloroacetyl)piperazin-2-one

• MDL： MFCD06797213
• Inchi： 1S/C6H9ClN2O2/c7-3-6(11)9-2-1-8-5(10)4-9/h1-4H2,(H,8,10)
• InChI Key： QVVYHRBAOTZFOZ-UHFFFAOYSA-N
• SMILES： ClCC(N1CC(NCC1)=O)=O

Computed Properties

• Exact Mass: 176.03500
• Monoisotopic Mass: 176.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• PSA: 49.41000
• LogP: -0.54970

Additional information on 4-(2-chloroacetyl)piperazin-2-one

Introduction to 4-(2-Chloroacetyl)piperazin-2-one (CAS No. 59701-84-7)

4-(2-Chloroacetyl)piperazin-2-one, with the CAS number 59701-84-7, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperazinone ring and a chloroacetyl group. These structural elements contribute to its diverse biological activities and potential therapeutic applications.

The chemical structure of 4-(2-Chloroacetyl)piperazin-2-one can be represented as follows: C₇H₁₀ClNO₃. The presence of the piperazinone ring, a common motif in many bioactive molecules, suggests that this compound may exhibit significant interactions with various biological targets. The chloroacetyl group, on the other hand, introduces additional reactivity and functional versatility, making it an attractive candidate for further investigation.

In recent years, 4-(2-Chloroacetyl)piperazin-2-one has been the subject of several studies aimed at elucidating its pharmacological properties and potential therapeutic applications. One notable area of research has focused on its antiviral activity. Studies have shown that this compound can effectively inhibit the replication of certain viruses, including herpes simplex virus (HSV) and human immunodeficiency virus (HIV). The mechanism of action is believed to involve the disruption of viral enzymes essential for replication, making it a promising lead compound for the development of new antiviral agents.

Beyond its antiviral properties, 4-(2-Chloroacetyl)piperazin-2-one has also been investigated for its potential as an anticancer agent. Research has demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The exact mechanism by which it exerts these effects is still under investigation, but preliminary findings suggest that it may target key signaling pathways involved in cell proliferation and survival.

In addition to its direct biological activities, 4-(2-Chloroacetyl)piperazin-2-one has also shown promise as a scaffold for the development of more potent and selective derivatives. Through chemical modifications, researchers have been able to enhance the pharmacological properties of this compound, leading to the discovery of several novel analogs with improved therapeutic indices. These derivatives have been tested in preclinical models and have shown promising results, paving the way for further clinical evaluation.

The synthesis of 4-(2-Chloroacetyl)piperazin-2-one is well-documented in the literature and can be achieved through various routes. One common method involves the reaction of piperazinone with chloroacetyl chloride in the presence of a base. This reaction typically proceeds with high yields and purity, making it suitable for large-scale production. The ease of synthesis and availability of starting materials further enhance its appeal as a research tool and potential therapeutic agent.

In terms of safety and toxicity, studies have generally shown that 4-(2-Chloroacetyl)piperazin-2-one is well-tolerated at therapeutic doses. However, as with any new compound, thorough safety assessments are necessary before it can be advanced to clinical trials. Preclinical studies have evaluated its toxicity profiles in various animal models, and while some mild side effects have been observed at higher doses, these are generally considered manageable within a therapeutic context.

The future prospects for 4-(2-Chloroacetyl)piperazin-2-one are promising. Ongoing research continues to explore its potential applications in various disease areas, including viral infections and cancer. Additionally, efforts are underway to optimize its pharmacokinetic properties and develop more effective delivery systems. As our understanding of this compound deepens, it is likely that new opportunities will emerge for its use in both research and clinical settings.

In conclusion, 4-(2-Chloroacetyl)piperazin-2-one (CAS No. 59701-84-7) represents a versatile and promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation and development. As research progresses, it is anticipated that this compound will play an increasingly important role in advancing our understanding of disease mechanisms and developing new therapeutic strategies.